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Compound of Interest

Compound Name: 2-(Pyridine-4-sulfonyl)ethan-1-ol

Cat. No.: B13265863

Get Quote

The molecule 2-(Pyridine-4-sulfonyl)ethan-1-ol incorporates three key functional groups: a

pyridine ring, a sulfone linker, and a primary alcohol. The pyridine moiety is a ubiquitous

scaffold in pharmaceuticals due to its ability to engage in hydrogen bonding and its metabolic

stability.[1][2] The sulfone group is a strong hydrogen bond acceptor and is known for its

chemical and metabolic robustness. The primary alcohol offers a site for further chemical

modification or can act as a key interacting group with biological targets. The combination of

these features makes this compound a valuable building block for the synthesis of new

chemical entities. Accurate spectroscopic analysis is the cornerstone of its chemical identity,

ensuring purity, confirming structure, and enabling its use in further research and development.

Molecular Structure and Predicted Spectroscopic
Landscape
Before delving into specific techniques, a preliminary analysis of the molecule's structure is

crucial for predicting its spectroscopic signature.

Structure:

Caption: Standard workflow for ¹H NMR sample preparation and data acquisition.
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Predicted ¹H NMR Spectrum and Interpretation
The predicted ¹H NMR spectrum is summarized below. Chemical shifts are referenced against

tetramethylsilane (TMS). DMSO-d₆ is chosen as the solvent due to the polarity of the molecule

and to allow for the observation of the exchangeable -OH proton.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale and
Comparative
Insights

~8.8 - 8.9 Doublet 2H
H-2, H-6

(Pyridine)

Protons ortho to

the nitrogen in a

pyridine ring are

highly

deshielded.

Similar protons in

N-octylpyridine

salts appear

around 9.12

ppm. [3]

~7.8 - 7.9 Doublet 2H
H-3, H-5

(Pyridine)

Protons meta to

the nitrogen are

less deshielded

than the ortho

protons.

~5.0 - 5.2 Triplet (broad) 1H -OH

The chemical

shift of hydroxyl

protons is

variable and

depends on

concentration

and temperature.

The signal is

often broad due

to chemical

exchange.

~3.8 - 3.9 Triplet 2H -CH₂-OH

This methylene

group is adjacent

to the

electronegative

oxygen atom.
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~3.5 - 3.6 Triplet 2H -SO₂-CH₂-

This methylene

group is adjacent

to the strongly

electron-

withdrawing

sulfone group,

leading to a

significant

downfield shift.

For comparison,

in 2-[(4-

Methylphenyl)sul

fonyl]ethanol, the

equivalent

protons appear

in a similar

region.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
Core Principles
¹³C NMR spectroscopy provides information about the carbon framework of a molecule. Each

unique carbon atom in the molecule gives a distinct signal. [4]The chemical shift is influenced

by the hybridization and the electronic environment of the carbon atom. Broadband proton-

decoupled spectra are typically acquired, where each carbon signal appears as a singlet.

Experimental Protocol: Data Acquisition
The protocol is similar to ¹H NMR, but requires a larger number of scans due to the low natural

abundance of the ¹³C isotope.
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Prepare sample as for ¹H NMR

Acquire ¹³C NMR spectrum:
- 1024-2048 scans

- Broadband proton decoupling
- 5-10s relaxation delay

Apply Fourier Transform
and phase correction

Click to download full resolution via product page

Caption: Key steps for acquiring a broadband proton-decoupled ¹³C NMR spectrum.

Predicted ¹³C NMR Spectrum and Interpretation
Predicted Chemical Shift
(δ, ppm)

Assignment
Rationale and Comparative
Insights

~151 C-2, C-6 (Pyridine)

Carbons adjacent to the

nitrogen in pyridine are

significantly deshielded. [2]

~148 C-4 (Pyridine)

The carbon atom directly

attached to the sulfone group

will be at a high chemical shift.

~122 C-3, C-5 (Pyridine)
These carbons are the least

deshielded in the pyridine ring.

~58 -SO₂-CH₂-

The sulfone group strongly

deshields the adjacent carbon

atom.

~55 -CH₂-OH

The hydroxyl group deshields

this carbon, but less so than

the sulfone group.
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Infrared (IR) Spectroscopy
Core Principles
IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes

vibrations of the chemical bonds. Specific functional groups absorb IR radiation at

characteristic frequencies. This technique is therefore excellent for identifying the presence of

key functional groups. [5]

Experimental Protocol: Data Acquisition
For a solid sample, Attenuated Total Reflectance (ATR) is a common and convenient method.

Place a small amount of solid sample
on the ATR crystal

Apply pressure to ensure
good contact

Collect background spectrum
(air)

Collect sample spectrum
(typically 16-32 scans)

Click to download full resolution via product page

Caption: Workflow for acquiring an IR spectrum using an ATR accessory.

Predicted IR Spectrum and Interpretation
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Predicted
Frequency
(cm⁻¹)

Intensity Vibration Type
Functional
Group

Rationale and
Comparative
Insights

3500 - 3200 Strong, Broad O-H stretch Alcohol (-OH)

The broadness is

due to hydrogen

bonding. This is

a characteristic

feature of

alcohols. [6]

3100 - 3000 Medium C-H stretch
Aromatic

(Pyridine)

Typical for sp² C-

H bonds.

2950 - 2850 Medium C-H stretch Aliphatic (-CH₂-)
Typical for sp³ C-

H bonds.

~1600, ~1480 Medium-Strong
C=C, C=N

stretch
Pyridine Ring

Pyridine rings

show

characteristic

absorptions in

this region. [7]

~1300, ~1150 Strong

S=O stretch

(asymmetric &

symmetric)

Sulfone (-SO₂-)

Sulfones have

two very strong

and

characteristic

stretching bands.

[5]

~1050 Strong C-O stretch Primary Alcohol

A strong C-O

stretch is

expected in this

region for a

primary alcohol.

Mass Spectrometry (MS)
Core Principles
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Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. A molecule is ionized, and

the resulting molecular ion and any fragment ions are separated and detected. The molecular

weight can be determined with high accuracy (High-Resolution Mass Spectrometry, HRMS),

and the fragmentation pattern provides structural clues. [8]

Experimental Protocol: Data Acquisition (Electrospray
Ionization)
Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules like the

one in question.

Dissolve sample in a suitable
solvent (e.g., Methanol/Water)

Infuse the solution into the
ESI source

Acquire mass spectrum in
positive ion mode

Analyze for [M+H]⁺ ion
and fragmentation patterns

Click to download full resolution via product page

Caption: General workflow for obtaining a mass spectrum via ESI-MS.

Predicted Mass Spectrum and Interpretation
The molecular formula of 2-(Pyridine-4-sulfonyl)ethan-1-ol is C₇H₉NO₃S, with a monoisotopic

mass of 187.03 g/mol .
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Predicted m/z Ion Rationale

188.038 [M+H]⁺

The protonated molecular ion

is expected to be the base

peak in ESI positive mode.

170.027 [M+H - H₂O]⁺

Loss of a water molecule from

the protonated parent ion is a

common fragmentation

pathway for alcohols.

124.043 [C₇H₈NO]⁺
Cleavage of the C-S bond with

loss of SO₂.

108.045 [C₅H₄N-CH₂CH₂]⁺
Cleavage of the S-C(ethyl)

bond.

79.037 [C₅H₅N+H]⁺

Protonated pyridine, a

common fragment in the mass

spectra of pyridine-containing

compounds. [9]

Conclusion
The structural elucidation of 2-(Pyridine-4-sulfonyl)ethan-1-ol relies on a multi-faceted

spectroscopic approach. ¹H and ¹³C NMR spectroscopy will define the carbon-hydrogen

framework, IR spectroscopy will confirm the presence of key functional groups (hydroxyl,

sulfone, pyridine), and mass spectrometry will verify the molecular weight and provide

corroborating structural information through fragmentation analysis. The predicted data in this

guide provides a robust template for the analysis and confirmation of this compound's

structure, enabling its confident use in research and drug discovery pipelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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